
Application Notes & Protocols: Sterile Handling
and Preparation of Antifungal Agent 107

(Burkholdine 1119)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antifungal agent 107

Cat. No.: B15559843 Get Quote

Disclaimer: "Antifungal agent 107" is likely a reference to the research compound Burkholdine

1119 (Bk-1119), a potent antifungal lipopeptide isolated from Burkholderia ambifaria.[1][2]

Publicly available data on the specific physicochemical properties, stability, and established

handling protocols for this compound is limited. Therefore, the following application notes and

protocols are based on general best practices for the sterile handling of novel lipopeptide or

polyketide antifungal agents and should be adapted as required upon empirical validation.

I. Introduction
Burkholdine 1119 (Bk-1119) is a cyclic lipopeptide with significant antifungal potency.[1] Its

presumed mechanism of action involves the inhibition of fungal β-glucan synthase, an enzyme

essential for cell wall synthesis that is absent in humans, making it a promising candidate for

drug development.[3] Proper sterile handling and preparation of this agent are critical for

maintaining its biological activity, ensuring experimental reproducibility, and preventing

microbial contamination. These notes provide a comprehensive guide for researchers,

scientists, and drug development professionals.

II. Compound Properties and Storage
While detailed empirical data for Burkholdine 1119 is scarce, the following table summarizes

known information and provides typical values for a novel lipopeptide antifungal agent. It was

originally isolated as a pale yellow solid.[4]
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Property
Description / Placeholder
Value

Storage
Recommendations

Compound Name Burkholdine 1119 (Bk-1119)

Molecular Weight ~1199 Da

Lyophilized Powder: Store at

-20°C to -80°C, protected from

light and moisture

(desiccated).

Appearance Pale yellow solid

Solubility

Empirical validation required. •

DMSO: ≥10 mg/mL • Ethanol:

Sparingly soluble • Water:

Insoluble

Stock Solutions (in DMSO):

Store in single-use aliquots at

-80°C. Avoid repeated freeze-

thaw cycles.

Stability

Empirical validation required. •

Lyophilized powder stable for

>12 months at -20°C. • Stock

solutions in DMSO are stable

for up to 3-6 months at -80°C.

III. Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Powder to a
Sterile Stock Solution
Objective: To prepare a high-concentration, sterile stock solution of Antifungal Agent 107 for

downstream applications. Due to the lipophilic nature of lipopeptides, anhydrous dimethyl

sulfoxide (DMSO) is the recommended solvent.

Materials:

Antifungal Agent 107 (lyophilized powder)

Anhydrous, sterile-filtered DMSO (cell culture grade)

Sterile, DNase/RNase-free polypropylene microcentrifuge tubes
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Calibrated micropipettes and sterile, low-retention filtered pipette tips

Biological Safety Cabinet (BSC) or laminar flow hood

Vortex mixer

Procedure:

Preparation: Before opening, bring the vial of lyophilized powder and the DMSO to room

temperature to prevent moisture condensation.

Aseptic Environment: Perform all steps within a certified BSC. Decontaminate the work

surface and all items entering the cabinet with 70% ethanol.

Calculation: Determine the volume of DMSO required to achieve the desired stock

concentration (e.g., 10 mM or 10 mg/mL).

Reconstitution:

Briefly centrifuge the vial of Antifungal Agent 107 to collect all powder at the bottom.

Aseptically add the calculated volume of sterile DMSO to the vial.

Cap the vial securely and vortex for 2-3 minutes or until the solid is completely dissolved.

Visually inspect against a light source to ensure no particulates remain.

Aliquoting & Storage:

Immediately dispense the stock solution into single-use aliquots (e.g., 10-20 µL) in sterile

polypropylene tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and

preparation date.

Store aliquots at -80°C.
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Objective: To dilute the high-concentration stock solution into an appropriate sterile medium or

buffer for use in antifungal susceptibility testing (e.g., Minimum Inhibitory Concentration [MIC]

assays).

Materials:

Sterile stock solution of Antifungal Agent 107 in DMSO

Sterile culture medium (e.g., RPMI-1640, Yeast Peptone Dextrose [YPD] broth) or

appropriate assay buffer

Sterile polypropylene tubes and/or 96-well microplates

Calibrated micropipettes and sterile, low-retention filtered pipette tips

Procedure:

Thaw Stock: Remove one aliquot of the stock solution from the -80°C freezer and thaw at

room temperature. Centrifuge briefly to collect the solution at the bottom of the tube.

Intermediate Dilution (Optional): For creating a wide range of concentrations, it may be

necessary to first prepare an intermediate dilution (e.g., 100x the highest final concentration)

in the sterile medium/buffer.

Final Dilution: Perform serial dilutions from the stock or intermediate solution directly in the

assay plate or tubes containing the sterile medium/buffer to achieve the desired final

concentrations.

Solvent Control: It is critical to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the highest concentration of the antifungal

agent tested (typically ≤0.5% v/v) to assess any solvent-induced effects on fungal growth.

Immediate Use: Use the freshly prepared working solutions immediately to avoid potential

degradation or precipitation in the aqueous medium.
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IV. Visualizations
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Caption: Sterile workflow from reconstitution to experimental use of Antifungal Agent 107.
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Caption: Hypothesized inhibition of the β-glucan synthesis pathway by Antifungal Agent 107.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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